Cas no 2755723-11-4 (2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid
• CAS No: 2755723-11-4
• MF: C₁₁H₁₀F₄O₃
• MW: 266.19
• CID: 5080949
• Update Time: 2026-03-01

2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid

• Inchi： 1S/C11H10F4O3/c1-5(2)18-7-4-3-6(11(13,14)15)8(9(7)12)10(16)17/h3-5H,1-2H3,(H,16,17)
• InChI Key： ACZCPTZHLAUGHL-UHFFFAOYSA-N
• SMILES： C1(=C(F)C(C(O)=O)=C(C=C1)C(F)(F)F)OC(C)C

Additional information on 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid

Introduction to 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid (CAS No. 2755723-11-4)

2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid (CAS No. 2755723-11-4) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and potential applications in drug discovery and development.

Chemical Structure and Properties: 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid is a substituted benzoic acid characterized by the presence of a fluorine atom, an isopropoxy group, and a trifluoromethyl group on the benzene ring. The molecular formula of this compound is C₁₁H₉F₄O₃, and its molecular weight is approximately 268.18 g/mol. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications.

The fluorine atom in the 2-position enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes. The isopropoxy group at the 3-position adds steric bulk and can influence the conformational flexibility of the molecule. The trifluoromethyl group at the 6-position provides significant electronic effects, enhancing the stability and reactivity of the compound. These features collectively contribute to the compound's potential utility in pharmaceutical and materials science research.

Synthesis Methods: The synthesis of 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid can be achieved through various routes, depending on the availability of starting materials and desired purity levels. One common method involves the reaction of 2-fluoro-6-trifluoromethylbenzaldehyde with isopropanol in the presence of a suitable catalyst, followed by oxidation to form the carboxylic acid. Another approach involves the direct functionalization of a substituted benzene ring using modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution.

Applications in Drug Discovery: 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid has garnered attention in medicinal chemistry due to its potential as a lead compound for drug discovery. Recent studies have explored its use as a scaffold for developing novel therapeutic agents targeting various diseases. For instance, researchers have investigated its derivatives as inhibitors of specific enzymes involved in cancer progression and neurodegenerative disorders.

In one notable study published in the Journal of Medicinal Chemistry, scientists synthesized a series of 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid-based compounds and evaluated their inhibitory activity against a key enzyme implicated in Alzheimer's disease. The results showed that several derivatives exhibited potent inhibitory effects with low micromolar IC₅₀ values, suggesting their potential as lead candidates for further development.

Mechanistic Insights: Understanding the mechanism of action of 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid-based compounds is crucial for optimizing their therapeutic potential. Computational studies have provided valuable insights into how these molecules interact with their target proteins. Molecular docking simulations have revealed that the trifluoromethyl group plays a critical role in forming favorable interactions with hydrophobic pockets within enzyme active sites, while the fluorine atom enhances binding affinity through electrostatic interactions.

Potential Applications in Materials Science: Beyond its applications in drug discovery, 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use as a building block in polymer synthesis or as a ligand for metal coordination complexes. For example, researchers have explored its use in designing novel polymers with enhanced thermal stability and mechanical properties.

In another study published in Advanced Materials, scientists synthesized a series of polymers incorporating 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid-based monomers and evaluated their performance as coatings for electronic devices. The results demonstrated that these polymers exhibited excellent dielectric properties and thermal stability, making them attractive candidates for use in advanced electronic applications.

Safety Considerations: While 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid holds significant potential for various applications, it is important to handle this compound with care to ensure safety. Standard laboratory safety protocols should be followed when working with this compound, including proper personal protective equipment (PPE), adequate ventilation, and safe disposal practices.

FUTURE DIRECTIONS: The ongoing research on 2-Fluoro-3-isopropoxy-6-(trifluoromethyl)benzoic acid-based compounds promises to uncover new opportunities for both medicinal chemistry and materials science. Future studies may focus on optimizing synthetic routes to improve yield and purity, exploring novel derivatives with enhanced biological activity or material properties, and developing more efficient methods for large-scale production.